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Compound of Interest

Ethyl tetrahydrofuran-2-
Compound Name:
carboxylate

Cat. No.: B094737

For Immediate Reference: Key Safety and Disposal Information

This document provides crucial safety and logistical guidance for the proper disposal of ethyl
tetrahydrofuran-2-carboxylate, a chemical requiring careful handling due to its potential
hazards. The following procedures are designed for researchers, scientists, and drug
development professionals to ensure safe laboratory practices and regulatory compliance.

Immediate Safety Protocols

Before handling ethyl tetrahydrofuran-2-carboxylate for disposal, it is imperative to consult
your institution's Environmental Health and Safety (EHS) department for specific guidelines.
Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood,
and wear appropriate Personal Protective Equipment (PPE), including:

o Chemical-resistant gloves: Nitrile or neoprene gloves are recommended.
o Safety goggles: To protect against splashes.
e Lab coat: To prevent skin contact.

In case of a spill, immediately evacuate the area and follow your institution's established spill
cleanup procedures. Small spills can typically be absorbed with an inert material (e.qg.,
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vermiculite, sand), which should then be collected in a sealed container for hazardous waste
disposal.

Hazard Profile and Waste Classification

While a specific Safety Data Sheet (SDS) for ethyl tetrahydrofuran-2-carboxylate is not
consistently available from all suppliers, data from structurally similar compounds, such as 2-
ethylfuran and 2-tetrahydrofuroic acid, indicate that it should be treated as a hazardous
substance.[1][2] It is likely to be a flammable liquid and may cause skin and eye irritation or
more severe damage.[1][2]

Due to its chemical structure, which includes a furan moiety, ethyl tetrahydrofuran-2-
carboxylate waste should be classified as hazardous. Furan itself is listed by the U.S.
Environmental Protection Agency (EPA) as a toxic waste with the waste code U124.[3]
Therefore, it is prudent to manage waste containing this compound under this classification or
as otherwise determined by your EHS professional based on its characteristics.

Step-by-Step Disposal Procedure
1. Waste Segregation and Collection:

e Do not dispose of ethyl tetrahydrofuran-2-carboxylate down the drain or in regular solid
waste.

o Collect all waste containing this chemical, including contaminated materials and rinsate, in a
designated hazardous waste container.

e The container must be made of a compatible material (e.g., glass or a suitable plastic), be in
good condition, and have a secure, tight-fitting lid.

» Label the container clearly with the words "Hazardous Waste" and list all its contents,
including "Ethyl tetrahydrofuran-2-carboxylate."

2. Storage of Hazardous Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure satellite
accumulation area.
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o Ensure the storage area is away from heat, sparks, and open flames, as the compound is
likely flammable.[1]

» Store it separately from incompatible materials, such as strong oxidizing agents.[4]
3. Arranging for Disposal:

» Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to schedule a pickup.

o Provide them with a complete and accurate description of the waste.

e The primary method of disposal for this type of organic chemical waste is incineration at a
permitted hazardous waste treatment, storage, and disposal facility (TSDF).[5]

4. Decontamination of Empty Containers:

o Empty containers that held ethyl tetrahydrofuran-2-carboxylate must also be treated as
hazardous waste.

» To decontaminate an empty container, triple-rinse it with a suitable solvent (e.g., ethanol or
acetone).

o Collect the rinsate in the designated hazardous waste container.

 After triple-rinsing, the container may be disposed of as non-hazardous waste, but you must
first deface or remove the original label and consult your institution's EHS guidelines for final
confirmation.

Quantitative Data and Regulatory Information

The following table summarizes key data and regulatory information pertinent to the disposal of
ethyl tetrahydrofuran-2-carboxylate and related compounds.
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Parameter Value/information Source
) Ethyl tetrahydrofuran-2-
Chemical Name N/A
carboxylate
CAS Number 16874-34-3 [6]
Molecular Formula C7H1203 [7]

Likely Hazards

Flammable liquid, Skin/eye

irritant/corrosive

[1](2]

Probable EPA Waste Code

U124 (as a furan derivative)

[3]

Recommended Disposal
Method

Incineration by a licensed

facility

[5]

Incompatible Materials

Strong oxidizing agents,

Strong acids

[4]18]

Experimental Protocol: Detection in Waste Streams

The presence and concentration of ethyl tetrahydrofuran-2-carboxylate in a waste stream

can be determined using gas chromatography-mass spectrometry (GC-MS), a common and

reliable analytical technique for furan derivatives.

Methodology: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

e Sample Preparation:

[¢]

[¢]

[e]

Collect a representative liquid sample of the waste stream.
In a headspace vial, add a precise volume of the waste sample.

Spike the sample with a known concentration of an internal standard (e.g., a deuterated

analog of the analyte) to ensure accurate quantification.

[e]

e Headspace Analysis:

Seal the vial immediately.
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o Place the sealed vial in the headspace autosampler.

o The sample is heated to a specific temperature to allow the volatile ethyl
tetrahydrofuran-2-carboxylate to partition into the headspace (the gas phase above the
liquid).

o A sample of the headspace gas is automatically injected into the GC-MS system.
e Gas Chromatography (GC):
o The injected sample is carried by an inert gas (e.g., helium) through a capillary column.

o The column separates the components of the sample based on their boiling points and
affinity for the column's stationary phase. Ethyl tetrahydrofuran-2-carboxylate will elute
at a specific retention time.

e Mass Spectrometry (MS):
o As the separated components exit the GC column, they enter the mass spectrometer.
o The molecules are ionized and fragmented.

o The mass spectrometer detects the mass-to-charge ratio of these fragments, creating a
unique mass spectrum for each compound.

o The mass spectrum for ethyl tetrahydrofuran-2-carboxylate is used for positive
identification, and the signal intensity is used for quantification relative to the internal
standard.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of ethyl
tetrahydrofuran-2-carboxylate.
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Start: Generation of Ethyl
Tetrahydrofuran-2-Carboxylate Waste

No Yes

Follow Institutional Spill
Cleanup Protocol.
Collect residue as hazardous waste.

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Segregate Waste:
Collect in a Designated,

Labeled, Compatible Container

Store Securely:
Sealed Container in a Ventilated Handle Empty Container
Satellite Accumulation Area

Contact EHS or Licensed
Hazardous Waste Contractor
for Pickup

Triple-Rinse with
Appropriate Solvent

Dispose via Incineration Deface Label and Dispose of Collect Rinsate as

at a Permitted Facility Container as per EHS Guidelines Hazardous Waste

End of Process

Click to download full resolution via product page

Caption: Disposal workflow for ethyl tetrahydrofuran-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Ethyl
Tetrahydrofuran-2-Carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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